Cas no 1496977-37-7 (1-(cyanomethyl)cyclopropylmethanesulfonamide)

• Product Name: 1-(cyanomethyl)cyclopropylmethanesulfonamide
• CAS No: 1496977-37-7
• MF: C₆H₁₀N₂O₂S
• MW: 174.220799922943
• CID: 5822968
• PubChem ID: 65496519
• Update Time: 2025-07-18

1-(cyanomethyl)cyclopropylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanesulfonamide, 1-(cyanomethyl)-
• n-(1-(Cyanomethyl)cyclopropyl)methanesulfonamide
• 1-(cyanomethyl)cyclopropylmethanesulfonamide
• EN300-1120708
• 1496977-37-7
• [1-(cyanomethyl)cyclopropyl]methanesulfonamide
• AKOS014834228

• Inchi： 1S/C6H10N2O2S/c7-4-3-6(1-2-6)5-11(8,9)10/h1-3,5H2,(H2,8,9,10)
• InChI Key： OYJGEBKQYPKOGR-UHFFFAOYSA-N
• SMILES： C1(CC#N)(CS(N)(=O)=O)CC1

Computed Properties

• Exact Mass: 174.04629874g/mol
• Monoisotopic Mass: 174.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 92.3Ų

Experimental Properties

• Density: 1.356±0.06 g/cm3(Predicted)
• Boiling Point: 391.5±34.0 °C(Predicted)
• pka: 10.76±0.60(Predicted)

Additional information on 1-(cyanomethyl)cyclopropylmethanesulfonamide

Comprehensive Overview of 1-(cyanomethyl)cyclopropylmethanesulfonamide (CAS No. 1496977-37-7)

1-(cyanomethyl)cyclopropylmethanesulfonamide (CAS No. 1496977-37-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclopropyl ring, a cyanomethyl group, and a methanesulfonamide moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioisostere or protease inhibitor, aligning with current trends in targeted therapy development.

The compound's molecular formula and structural complexity contribute to its utility in medicinal chemistry. Recent studies highlight its role in modulating enzyme activity, especially in kinase inhibition, a hot topic in oncology and inflammation research. With the growing demand for small-molecule therapeutics, 1496977-37-7 is frequently explored in high-throughput screening (HTS) libraries. Its synthetic accessibility and derivatization potential further enhance its appeal for structure-activity relationship (SAR) studies.

From an industrial perspective, 1-(cyanomethyl)cyclopropylmethanesulfonamide is valued for its scalable synthesis and compatibility with green chemistry principles. Innovations in catalysis and flow chemistry have optimized its production, addressing sustainability concerns—a key focus for modern manufacturers. Analytical techniques like HPLC, NMR, and mass spectrometry ensure rigorous quality control, meeting regulatory standards for pharmaceutical intermediates.

In the context of drug design, this compound's physicochemical properties (e.g., logP, hydrogen bond donors/acceptors) align with Lipinski's Rule of Five, making it a promising candidate for oral bioavailability optimization. Its metabolic stability and toxicity profile are also under investigation, reflecting the industry's shift toward predictive ADMET modeling. These attributes position 1496977-37-7 as a valuable tool in preclinical development pipelines.

The agrochemical sector explores 1-(cyanomethyl)cyclopropylmethanesulfonamide for its potential as a plant growth regulator or pesticide intermediate. Its mode of action may involve disrupting enzyme pathways in pests, a strategy gaining traction amid rising demand for eco-friendly crop protection solutions. Patent filings and structure-based design publications underscore its commercial relevance.

Emerging applications in material science, such as polymeric additives or coating agents, further diversify its utility. The compound's thermal stability and solubility parameters are critical for these uses, driving innovation in functional materials. Cross-disciplinary collaborations are expanding its footprint beyond traditional domains.

For researchers sourcing 1496977-37-7, considerations include supplier reliability, batch-to-batch consistency, and custom synthesis options. Digital platforms now offer real-time inventory tracking and COA documentation, streamlining procurement in line with laboratory digitalization trends.

In summary, 1-(cyanomethyl)cyclopropylmethanesulfonamide exemplifies the intersection of chemical innovation and multidisciplinary utility. Its role in advancing precision medicine, sustainable agriculture, and smart materials ensures ongoing relevance in scientific and industrial communities.